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Compound of Interest

Compound Name: Isogambogenic acid

Cat. No.: B1257348

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isogambogenic acid, a natural product isolated from the resin of Garcinia hanburyi, has
emerged as a compound of significant interest in oncological research. This technical guide
provides a comprehensive overview of its physical and chemical properties, alongside a
detailed exploration of its biological activities and the experimental protocols used to elucidate
them. The information presented herein is intended to serve as a valuable resource for
researchers and professionals involved in drug discovery and development.

Physical and Chemical Properties

Isogambogenic acid is a complex xanthone derivative. A summary of its key physical and
chemical properties is presented in the table below. While some data are readily available,
specific experimental values for properties such as melting point and aqueous solubility remain
to be definitively reported in the literature.
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Property Value Source
Molecular Formula C3sH460s [1112113114]
Molecular Weight 630.778 g/mol [5]
Physical Description Powder

Boiling Point (Predicted) 818.6 £ 65.0 °C at 760 mmHg

Density (Predicted) 1.3+0.1 g/cm3

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl
Acetate, DMSO, Acetone.

Purity >98% (Commercially available)

CAS Number 887923-47-9

Note: Specific quantitative data for melting point and aqueous solubility are not consistently
reported in the available literature. The boiling point and density are predicted values.

Spectral Data

Detailed spectral analyses are crucial for the identification and characterization of
isogambogenic acid. While specific spectra are not publicly available, the following
techniques are utilized for its identification:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are standard methods
for elucidating the complex structure of isogambogenic acid.

o Mass Spectrometry (MS): Electrospray ionization tandem mass spectrometry (ESI-MS/MS)
is used to determine the molecular weight and fragmentation pattern, aiding in structural
confirmation.

« Infrared (IR) Spectroscopy: IR spectroscopy provides information about the functional groups
present in the molecule.

Biological Activity and Signaling Pathways
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Isogambogenic acid has demonstrated potent anti-cancer properties, primarily through the
induction of autophagy and apoptosis in cancer cells. Its mechanisms of action involve the
modulation of key cellular signaling pathways.

Anti-Glioma Activity via the AMPK-mTOR Pathway

Isogambogenic acid has been shown to inhibit the growth of glioma cells by activating the
AMP-activated protein kinase (AMPK) and inhibiting the mammalian target of rapamycin
(mTOR) signaling pathway. This signaling cascade plays a central role in regulating cellular
metabolism, growth, and survival. Activation of AMPK, a cellular energy sensor, leads to the
inhibition of MTOR, which in turn induces autophagy and apoptosis in cancer cells.
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Isogambogenic Acid-Modulated AMPK-mTOR Signaling Pathway
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Isogambogenic acid activates AMPK, leading to mTOR inhibition.
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Anti-Angiogenic Activity via the VEGFR2 Signaling
Pathway

In addition to its direct effects on cancer cells, isogambogenic acid exhibits anti-angiogenic
properties by targeting the Vascular Endothelial Growth Factor Receptor 2 (VEGFR2) signaling
pathway. Angiogenesis, the formation of new blood vessels, is critical for tumor growth and
metastasis. By inhibiting VEGFR2 and its downstream effectors such as Akt and ERK,
isogambogenic acid can suppress tumor-induced angiogenesis.
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Isogambogenic Acid's Inhibition of the VEGFR2 Signaling Pathway
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MTT Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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